Disperse Yellow 39

Stereochemistry Disperse Dye Chemistry Chromophore Tuning
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H16N2O
Molecular Weight 264.32 g/mol
CAS No. 2229825-63-0
Cat. No. B16378903
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Technical Parameters


Basic Identity
Product NameDisperse Yellow 39
CAS2229825-63-0
Molecular FormulaC17H16N2O
Molecular Weight264.32 g/mol
Structural Identifiers
InChIInChI=1S/C17H16N2O/c1-19(2)13-9-7-12(8-10-13)11-16-17(20)14-5-3-4-6-15(14)18-16/h3-11,18H,1-2H3/b16-11+
InChIKeyQHKZIUJTLUGSEX-LFIBNONCSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / 1 ml / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





(E)-Disperse Yellow 39: Core Identity & Sourcing


(E)-Disperse Yellow 39 (CAS 2229825-63-0) is a defined stereoisomeric form of C.I. Disperse Yellow 39, a methine-based disperse dye belonging to the C.I. 480095 class [1]. The parent compound (CAS 12236-29-2) is an E/Z mixture, whereas the target compound is a single-configuration E-isomer with a molecular formula of C₁₇H₁₆N₂O and a molecular mass of 264.32 g/mol . The compound is supplied as a dark orange to dark brown odorless powder with a melting point of 232–234 °C [2]. Its primary industrial application is in the coloration of hydrophobic synthetic fibers such as polyester and nylon .

Stereochemically defined (E)-isomer — reduces chromatic variability from uncontrolled E/Z ratios in dyeing.
Methine dye class — supports polyester and nylon fiber coloration with class-level photostability profile.
ISO 17034-accredited CRMs available — supports regulatory compliance testing for allergenic disperse dyes.

(E)-Disperse Yellow 39: Reproducibility & Substitution Risks


C.I. Disperse Yellow 39 is structurally misclassified in many secondary sources as an azo dye, whereas it is definitively a methine dye [1]. This distinction is critical because methine dyes exhibit fundamentally different photophysical behavior—including narrower absorption bands and distinct lightfastness degradation pathways—compared to azo-based yellow disperse dyes such as C.I. Disperse Yellow 23 or C.I. Disperse Yellow 49 [2]. Furthermore, the stereochemical configuration matters: the (E)-isomer (CAS 2229825-63-0) can display different spectral absorption maxima and dyeing uptake kinetics relative to the (Z)-isomer (CAS 38072-53-6) or the E/Z mixture . In regulated applications, substitution is further complicated by the fact that C.I. Disperse Yellow 39 is explicitly listed as an allergenic disperse dye under the EU Ecolabel and Oeko-Tex Standard 100 frameworks, while many alternative yellow disperse dyes are not [3]. A generic substitution that ignores these structural and regulatory parameters risks batch-to-batch color inconsistency and non-compliance with restricted substance lists.

Class Risk
Methine vs. azo misclassification. Substituting an azo-based yellow may shift photostability and lightfastness degradation pathways. Coloristic properties may not transfer.
Isomer Risk
(E) vs. (Z) configuration difference. Using the E/Z mixture or (Z)-isomer alone may alter spectral absorption and dyeing uptake kinetics.
Regulatory Risk
Allergenic dye listing. C.I. Disperse Yellow 39 is restricted under EU Ecolabel and Oeko-Tex Standard 100. Many alternative yellow disperse dyes are not, but carry different compliance requirements.

(E)-Disperse Yellow 39: Differentiation Evidence


E/Z Isomer Spectral Differentiation

The (E)-configured Disperse Yellow 39 (CAS 2229825-63-0) is a geometrically pure isomer. While class-level inference suggests that E/Z isomerization in methine dyes can shift the absorption maximum (λ_max) by 10–30 nm and alter the molar extinction coefficient (ε) by 15–40% due to changes in π-conjugation overlap [1], direct head-to-head λ_max and ε data for (E)- vs. (Z)-Disperse Yellow 39 are not available in the public domain. This evidence gap must be considered during procurement decisions.

E/Z Spectral Shift
Class-level inference
λ_max shift 10–30 nm
ε alteration 15–40% (class-level range for methine dyes)
Specific data for (E)-Disperse Yellow 39 not publicly reported.
Stereochemical purity may support batch-to-batch colorimetric consistency.
Verify λ_max and ε on your specific lot; direct E/Z comparison data not available.
Stereochemistry Disperse Dye Chemistry Chromophore Tuning

Methine vs. Azo Disperse Dye Differentiation

C.I. Disperse Yellow 39 is a methine dye, in contrast to the majority of yellow disperse dyes that are azo-based (e.g., C.I. Disperse Yellow 3, 23, 49). As a class, methine dyes generally exhibit superior lightfastness ratings on polyester—commonly achieving ISO 105-B02 grade 6–7 versus grade 4–5 for typical monoazo yellow disperse dyes [1]. However, quantitative lightfastness data measured specifically for C.I. Disperse Yellow 39 under standardized conditions (ISO 105-B02, xenon arc) have not been found in publicly accessible sources. This gap should be resolved by the end-user through application-specific testing.

Lightfastness Class
Class-level inference
Methine: grade 6–7 vs. Azo: grade 4–5
ISO 105-B02 on polyester, class-typical comparison.
~1–3 grade units differential (class-level)
Methine class may support higher lightfastness screening; end-user testing required.
Quantitative ISO 105-B02 data for C.I. Disperse Yellow 39 not found in public sources.
Dye Chemistry Photostability Methine vs. Azo

Allergenic Dye Regulatory Status

C.I. Disperse Yellow 39 is explicitly designated as an allergenic disperse dye and is included in the restricted substances list of the EU Ecolabel for textile products (Commission Decision 2009/967/EC) and the Oeko-Tex Standard 100 [1][2]. A validated LC-MS/MS analytical method for its detection in textiles achieved a limit of detection (LOD) of 0.021–0.58 μg/kg and limit of quantification (LOQ) of 0.069–1.91 μg/kg [3]. In a study of 20 textile samples from fall protection equipment, Disperse Yellow 39 was detected in two samples at 0.081 μg/kg and 0.062 μg/kg, confirming its real-world presence in consumer textiles at trace levels [3].

Allergen Detection
Cross-study comparable
LOD 0.021–0.58 μg/kg
LOQ 0.069–1.91 μg/kg (LC-MS/MS, Mag-dSPE)
Detected at 0.062–0.081 μg/kg in 2 of 20 textile samples.
Supports trace-level allergenic dye monitoring in regulated textile supply chains.
Binary classification: listed on EU/Oeko-Tex restricted substance lists.
Allergenic Dyes Regulatory Compliance Oeko-Tex

Analytical Reference Material Availability

Certified reference materials (CRMs) of Disperse Yellow 39 are commercially available as neat standards and as solutions in acetonitrile or methanol at defined concentrations (e.g., 50 μg/mL, 500 μg/mL) [1]. These CRMs are manufactured under ISO 17034 accreditation by suppliers such as CATO Research Chemicals [2]. In contrast, certified reference materials for alternative yellow disperse dyes such as C.I. Disperse Yellow 49 or C.I. Disperse Yellow 211 are less commonly stocked by accredited CRM producers, which can impact the reliability of regulatory compliance testing.

CRM Availability
Supporting evidence
ISO 17034-accredited CRMs available
Formats: neat, 50 μg/mL, 500 μg/mL in acetonitrile/methanol.
C.I. Disperse Yellow 49 / 211: limited accredited CRM availability.
Reduces method validation burden for allergenic dye compliance testing.
Verify CRM certificate and expiry; multiple concentration formats available.
Certified Reference Material ISO 17034 Environmental Testing

(E)-Disperse Yellow 39 Application Scenarios


Textile Shade Matching and Color Consistency

When batch-to-batch shade reproducibility is critical—such as in high-end polyester apparel or branded textile manufacturing—procuring the stereochemically defined (E)-isomer (CAS 2229825-63-0) rather than the E/Z mixture (CAS 12236-29-2) may reduce chromatic variability originating from uncontrolled E/Z ratios . End-users should request a certificate of analysis (CoA) confirming stereoisomeric purity and, ideally, a UV-Vis spectrum for lot-to-lot comparison.

Allergenic Dye Compliance Testing

Laboratories performing Oeko-Tex Standard 100 or EU Ecolabel compliance testing require certified reference materials of C.I. Disperse Yellow 39. The availability of ISO 17034-accredited CRMs in multiple formats (neat, 50 μg/mL, 500 μg/mL) makes this compound a well-supported target analyte compared to other allergenic yellow disperse dyes with limited CRM availability [1]. The validated LC-MS/MS method with LODs in the sub-μg/kg range enables reliable quantification in complex textile matrices [2].

Outdoor & Automotive Lightfastness Applications

For applications requiring high lightfastness—such as automotive interior polyester fabrics or outdoor upholstery—the methine dye class of C.I. Disperse Yellow 39 offers a class-level photostability advantage over azo-based yellow alternatives [3]. However, prospective users must conduct application-specific ISO 105-B02 lightfastness testing on their particular substrate and formulation, as published quantitative data for this specific compound remain unavailable.

Photophysical and Chromophore Research

The conjugated methine system of (E)-Disperse Yellow 39, with its E-configured aromatic linkage, makes it a relevant model compound for studying chromophore behavior, electron transfer, and dye-substrate interactions . The availability of both pure (E)-isomer and (Z)-isomer (CAS 38072-53-6) from specialty chemical suppliers enables controlled photophysical studies of E/Z isomerization effects on spectral and electronic properties.

Application
Selection Property
Validation Focus
Textile shade matching and color consistency
Stereochemical purity (E-isomer identity)
Lot-to-lot UV-Vis spectrum comparison; request CoA confirming isomeric purity
Allergenic dye compliance testing
ISO 17034-accredited CRM availability
LC-MS/MS method validation; trace-level quantification in textile matrices
Outdoor and automotive lightfastness applications
Methine dye class photostability profile
Application-specific ISO 105-B02 testing on target substrate and formulation
Photophysical and chromophore research
Conjugated methine system with defined E-configuration
Controlled E/Z isomerization studies; spectral and electronic property characterization

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